Cas no 301158-71-4 (4-chloro-N-(2,2-dichloro-1-methoxyethyl)benzamide)

• Product Name: 4-chloro-N-(2,2-dichloro-1-methoxyethyl)benzamide
• CAS No: 301158-71-4
• MF: C₁₀H₁₀Cl₃NO₂
• MW: 282.550899982452
• CID: 5859953
• PubChem ID: 2829861
• Update Time: 2025-05-25

4-chloro-N-(2,2-dichloro-1-methoxyethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• SR-01000196800-1
• 4-chloro-N-(2,2-dichloro-1-methoxyethyl)benzamide
• AKOS002662685
• SR-01000196800
• AKOS016042807
• F0020-0885
• 301158-71-4

• Inchi： 1S/C10H10Cl3NO2/c1-16-10(8(12)13)14-9(15)6-2-4-7(11)5-3-6/h2-5,8,10H,1H3,(H,14,15)
• InChI Key： OGVJRQWNLCEFNA-UHFFFAOYSA-N
• SMILES： ClC(C(NC(C1C=CC(=CC=1)Cl)=O)OC)Cl

Computed Properties

• Exact Mass: 280.977712g/mol
• Monoisotopic Mass: 280.977712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-chloro-N-(2,2-dichloro-1-methoxyethyl)benzamide

Comprehensive Overview of 4-chloro-N-(2,2-dichloro-1-methoxyethyl)benzamide (CAS No. 301158-71-4)

4-chloro-N-(2,2-dichloro-1-methoxyethyl)benzamide (CAS No. 301158-71-4) is a specialized organic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound, characterized by its unique molecular structure, is often explored for its potential applications in crop protection and chemical synthesis. With the increasing demand for sustainable agricultural solutions, researchers are actively investigating its role in pest management and plant health.

The molecular formula of 4-chloro-N-(2,2-dichloro-1-methoxyethyl)benzamide includes a benzamide core, which is a common motif in bioactive molecules. This structural feature is frequently associated with herbicidal and fungicidal properties, making it a subject of interest for agrochemical innovations. Recent studies have highlighted its potential as a green chemistry alternative, aligning with the global shift toward environmentally friendly agricultural practices.

In the pharmaceutical sector, 4-chloro-N-(2,2-dichloro-1-methoxyethyl)benzamide is studied for its bioactive potential. Researchers are examining its interactions with biological targets, particularly in the context of enzyme inhibition and receptor modulation. The compound's chlorinated and methoxy substituents contribute to its unique reactivity, which could be leveraged for drug discovery. This aligns with the growing interest in small-molecule therapeutics and precision medicine.

The synthesis of 4-chloro-N-(2,2-dichloro-1-methoxyethyl)benzamide involves multi-step organic reactions, often requiring high-purity reagents and controlled conditions. Its production is a topic of interest in process chemistry, where efficiency and scalability are critical. Innovations in catalytic methods and solvent-free synthesis are being explored to optimize its manufacturing process, reducing environmental impact.

From an analytical perspective, 4-chloro-N-(2,2-dichloro-1-methoxyethyl)benzamide is characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's purity and stability, which are essential for its application in research and development. The compound's physicochemical properties, including solubility and thermal stability, are also key factors in its formulation and use.

As the scientific community continues to explore 4-chloro-N-(2,2-dichloro-1-methoxyethyl)benzamide, its potential applications in sustainable agriculture and drug development remain a focal point. With advancements in computational chemistry and high-throughput screening, researchers are better equipped to unlock its full potential. This compound exemplifies the intersection of innovation and sustainability in modern chemistry.